1341224-83-6

Incb8761(PF-4136309)

In Stock

• CAS RN:
• 1341224-83-6

• Formula:
• C29H31F3N6O3

• InChI:
• InChI=1S/C29H31F3N6O3/c30-29(31,32)21-4-1-3-19(15-21)27(40)36-17-25(39)38-14-9-23(18-38)37-22-7-10-28(41,11-8-22)24-6-5-20(16-35-24)26-33-12-2-13-34-26/h1-6,12-13,15-16,22-23,37,41H,7-11,14,17-18H2,(H,36,40)/t22?,23-,28?/m0/s1

• InChIKey:
• ZNSVOHSYDRPBGI-LXWOLXCRSA-N

• PF-4136309 is a chemokine (C-C motif) receptor 2 (CCR2) antagonist (IC50s = 5.2, 13, and 17 nM for the human, rat, and mouse receptors, respectively). It also inhibits the voltage-gated potassium channel subtype Kv11.1 by 35% when used at a concentration of 10 µM. PF-4136309 decreases isolated human monocyte chemotaxis induced by chemokine (C-C motif) ligand 2 (CCL2) with an IC50 value of 3.9 nM.
  Novel orally available human chemokine receptor 2 (CCR2) antagonist
  PF-4136309, also known as INCB8761, is an orally available human chemokine receptor 2 (CCR2) antagonist with potential immunomodulating and antineoplastic activities. Upon oral administration, CCR2 antagonist PF-04136309 specifically binds to CCR2 and prevents binding of the endothelium-derived chemokine ligand CLL2 (monocyte chemoattractant protein-1 or MCP1) to its receptor CCR2, which may result in inhibiti...

Incb8761(PF-4136309)

• CAS RN:
• 1341224-83-6; 857679-55-1

• Formula:
• C29H31F3N6O3

• InChI:
• InChI=1S/C29H31F3N6O3/c30-29(31,32)21-4-1-3-19(15-21)27(40)36-17-25(39)38-14-9-23(18-38)37-22-7-10-28(41,11-8-22)24-6-5-20(16-35-24)26-33-12-2-13-34-26/h1-6,12-13,15-16,22-23,37,41H,7-11,14,17-18H2,(H,36,40)/t22?,23-,28?/m0/s1

• InChIKey:
• ZNSVOHSYDRPBGI-CBQRAPNFSA-N

• Incb8761(PF-4136309) is a useful research compound. Its molecular formula is C29H31F3N6O3 and its molecular weight is 568.601. The purity is usually 95%.